Cas no 2229176-66-1 (2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal)
2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal
- 2229176-66-1
- EN300-1734712
-
- Inchi: 1S/C14H17NO/c1-10-13(14(2,3)9-16)11-7-5-6-8-12(11)15(10)4/h5-9H,1-4H3
- InChI Key: RFRZRMSLZXZOBW-UHFFFAOYSA-N
- SMILES: O=CC(C)(C)C1C2C=CC=CC=2N(C)C=1C
Computed Properties
- Exact Mass: 215.131014166g/mol
- Monoisotopic Mass: 215.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 22Ų
2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1734712-0.05g |
2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal |
2229176-66-1 | 0.05g |
$1308.0 | 2023-09-20 | ||
| Enamine | EN300-1734712-0.1g |
2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal |
2229176-66-1 | 0.1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1734712-0.25g |
2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal |
2229176-66-1 | 0.25g |
$1432.0 | 2023-09-20 | ||
| Enamine | EN300-1734712-0.5g |
2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal |
2229176-66-1 | 0.5g |
$1495.0 | 2023-09-20 | ||
| Enamine | EN300-1734712-1.0g |
2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal |
2229176-66-1 | 1g |
$1557.0 | 2023-06-04 | ||
| Enamine | EN300-1734712-2.5g |
2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal |
2229176-66-1 | 2.5g |
$3051.0 | 2023-09-20 | ||
| Enamine | EN300-1734712-5.0g |
2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal |
2229176-66-1 | 5g |
$4517.0 | 2023-06-04 | ||
| Enamine | EN300-1734712-10.0g |
2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal |
2229176-66-1 | 10g |
$6697.0 | 2023-06-04 | ||
| Enamine | EN300-1734712-1g |
2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal |
2229176-66-1 | 1g |
$1557.0 | 2023-09-20 | ||
| Enamine | EN300-1734712-5g |
2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal |
2229176-66-1 | 5g |
$4517.0 | 2023-09-20 |
2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal
Professional Introduction to 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal (CAS No. 2229176-66-1)
2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal, identified by its CAS number 2229176-66-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This aldehyde derivative features a complex indole moiety appended to an isobutyl group, making it a versatile intermediate in the development of biologically active molecules. The structural uniqueness of this compound has garnered considerable attention from researchers exploring novel pharmacophores and therapeutic agents.
The indole scaffold, a prominent structural motif in numerous natural products and pharmaceuticals, contributes to the compound's potential biological activity. Specifically, the 1,2-dimethyl-1H-indol-3-yl substituent introduces steric and electronic properties that can modulate interactions with biological targets. Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the treatment of neurological disorders, infectious diseases, and cancer. The aldehyde functionality in 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal provides a reactive site for further chemical modifications, enabling the synthesis of more complex molecules.
In the context of modern medicinal chemistry, the synthesis of such heterocyclic compounds often involves multi-step organic transformations. The preparation of 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal typically requires sophisticated methodologies to achieve high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations have been employed to construct the indole core efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for fine-tuning its structural features to optimize biological activity.
Recent advancements in computational chemistry have further accelerated the design and optimization of indole-based compounds like 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal. Molecular modeling studies have revealed insights into how subtle modifications in the indole ring can influence binding affinity and selectivity towards specific biological targets. For instance, computational analyses have suggested that the dimethyl substitution pattern at the 1 and 2 positions enhances interactions with certain protein receptors, making this compound a promising candidate for drug development.
The pharmacological potential of 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal has been explored in several preclinical studies. Researchers have investigated its effects on enzymes and receptors implicated in various diseases. Notably, preliminary data indicate that this compound exhibits inhibitory activity against certain kinases and transcription factors, which are key targets in cancer therapy. Additionally, its interaction with neurotransmitter receptors has raised interest in its potential applications for treating neurological conditions. These findings underscore the importance of structurally diverse indole derivatives as tools for drug discovery.
The synthesis and application of 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal also highlight the role of high-throughput screening (HTS) techniques in identifying lead compounds. HTS allows researchers to rapidly assess the biological activity of large libraries of compounds, including derivatives like this one. By integrating HTS with advanced synthetic methodologies, scientists can efficiently navigate the complex chemical space to uncover novel therapeutic agents. The aldehyde group in 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal serves as a valuable handle for further derivatization during HTS campaigns.
In conclusion, 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal (CAS No. 2229176-66-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. Recent research has demonstrated its potential in addressing various diseases through targeted modulation of biological pathways. As synthetic methodologies and computational tools continue to evolve, compounds like this one are poised to play a crucial role in next-generation drug development efforts.
2229176-66-1 (2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)